
4'-Bromochalcone: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4'-Bromochalcone

Cat. No.: B182549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4'-Bromochalcone, a synthetic

chalcone derivative with significant potential in medicinal chemistry and drug development. This

document details its chemical and physical properties, synthesis protocols, and biological

activities, with a focus on its anticancer mechanisms.

Core Data Summary
Quantitative data for 4'-Bromochalcone is summarized in the tables below for easy reference

and comparison.

Table 1: Chemical Identifiers and Molecular Properties

Parameter Value Reference

CAS Number 2403-27-2

Molecular Formula C₁₅H₁₁BrO

Molecular Weight 287.15 g/mol

Appearance Yellow crystalline solid [1]

Table 2: Physicochemical Properties
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Property Value

Melting Point 85-87 °C

Solubility
Soluble in organic solvents (e.g., ethanol,

dichloromethane); Insoluble in water.[1]

logP 5.317

Synthesis of 4'-Bromochalcone
4'-Bromochalcone is typically synthesized via a Claisen-Schmidt condensation reaction

between 4-bromoacetophenone and benzaldehyde in the presence of a base catalyst. Below

are protocols for both conventional and microwave-assisted synthesis.

Experimental Protocol: Conventional Synthesis
Reaction Setup: In a round-bottom flask, dissolve 4-bromoacetophenone (1 equivalent) in

ethanol.

Addition of Reagents: To the stirred solution, add benzaldehyde (1 equivalent).

Catalysis: Slowly add an aqueous solution of sodium hydroxide (NaOH) or potassium

hydroxide (KOH) to the mixture.

Reaction: Continue stirring the mixture at room temperature for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).

Isolation: Once the reaction is complete, pour the mixture into cold water and acidify with

dilute HCl to precipitate the product.

Purification: Filter the crude product, wash with water until the filtrate is neutral, and then dry.

The product can be further purified by recrystallization from a suitable solvent like ethanol.

Experimental Protocol: Microwave-Assisted Synthesis
Reaction Setup: In a microwave-safe vessel, combine 4-bromoacetophenone (1 equivalent)

and benzaldehyde (1 equivalent) in a minimal amount of a suitable solvent (e.g., ethanol).
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Catalysis: Add a catalytic amount of a solid base, such as NaOH or KOH.

Irradiation: Place the vessel in a microwave reactor and irradiate at a specified power and

time (e.g., 100-300 W for 1-5 minutes).

Workup: After cooling, add water to the reaction mixture and collect the precipitated product

by filtration.

Purification: Wash the solid with water and recrystallize from an appropriate solvent to obtain

pure 4'-Bromochalcone.
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4'-Bromochalcone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4'-Bromochalcone

NF-κB

Inhibits

Bcl-2

Promotes transcription

Mitochondrion

Inhibits

Bax

Promotes permeabilization

Cytochrome c

Releases

Caspase Cascade

Activates

Apoptosis

Executes

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b182549?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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